Cas no 5861-43-8 (17a-Pregna-3,5-dien-20-yn-17-ol,3-(p-chlorophenyl)- (7CI,8CI))

• Product Name: 17a-Pregna-3,5-dien-20-yn-17-ol,3-(p-chlorophenyl)- (7CI,8CI)
• CAS No: 5861-43-8
• MF: C₁₂H₁₃NOS₃
• MW: 283.432718992233
• CID: 381561
• PubChem ID: 1350366
• Update Time: 2025-04-19

17a-Pregna-3,5-dien-20-yn-17-ol,3-(p-chlorophenyl)- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 17a-Pregna-3,5-dien-20-yn-17-ol,3-(p-chlorophenyl)- (7CI,8CI)
• (5Z)-3-Isopropyl-5-[(3-methyl-2-thienyl)methylene]-2-thioxo-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 3-(1-methylethyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxo-, (5Z)-
• AKOS000350706
• CB00363
• (Z)-3-isopropyl-5-((3-methylthiophen-2-yl)methylene)-2-thioxothiazolidin-4-one
• 5861-43-8
• 3-isopropyl-5-[(3-methyl-2-thienyl)methylene]-2-thioxo-1,3-thiazolidin-4-one
• SMSF0008248
• (5Z)-5-[(3-methylthiophen-2-yl)methylidene]-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-4-one

• Inchi： 1S/C12H13NOS3/c1-7(2)13-11(14)10(17-12(13)15)6-9-8(3)4-5-16-9/h4-7H,1-3H3/b10-6-
• InChI Key： VRCIWWHKQHDKIS-POHAHGRESA-N
• SMILES： S1C(N(C(/C/1=C/C1=C(C)C=CS1)=O)C(C)C)=S

Computed Properties

• Exact Mass: 283.01609
• Monoisotopic Mass: 283.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 394.7°C at 760 mmHg
• Flash Point: 192.5°C
• Refractive Index: 1.676
• PSA: 20.31